Cas no 1025033-27-5 (N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide)

• Product Name: N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide
• CAS No: 1025033-27-5
• MF: C₂₂H₂₄ClN₃O₅S
• MW: 477.96106338501
• CID: 5383120
• Update Time: 2025-05-20

N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylphenyl)sulfonyl-2-oxoethyl]-3-chlorobenzamide
• N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide

• Inchi： 1S/C22H24ClN3O5S/c1-15-6-8-19(9-7-15)32(30,31)21(24-20(28)17-4-3-5-18(23)14-17)22(29)26-12-10-25(11-13-26)16(2)27/h3-9,14,21H,10-13H2,1-2H3,(H,24,28)
• InChI Key： CKXVGBABESKHEB-UHFFFAOYSA-N
• SMILES： C(NC(S(C1=CC=C(C)C=C1)(=O)=O)C(N1CCN(C(C)=O)CC1)=O)(=O)C1=CC=CC(Cl)=C1

Additional information on N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide

Research Brief on N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide (CAS: 1025033-27-5)

Recent studies on the compound N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide (CAS: 1025033-27-5) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of investigations aimed at understanding its pharmacological properties and therapeutic applications. The compound's chemical structure, which includes an acetylpiperazine moiety and a chlorobenzamide group, suggests potential interactions with biological targets, making it a focus of drug discovery efforts.

One of the key areas of research has been the compound's mechanism of action. Preliminary studies indicate that N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide may act as an inhibitor of specific enzymatic pathways involved in disease progression. For instance, recent in vitro assays have demonstrated its ability to modulate the activity of kinases and other signaling proteins, which are often implicated in cancer and inflammatory disorders. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutics.

In addition to its mechanistic studies, the pharmacokinetic properties of N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide have also been explored. Research has shown that the compound exhibits favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and bioavailability. Advanced computational modeling and structure-activity relationship (SAR) studies are currently underway to refine the compound's properties and improve its efficacy.

The therapeutic potential of N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide extends beyond oncology. Recent investigations have explored its application in neurological disorders, where it has shown promise in modulating neurotransmitter systems. These studies are still in the early stages, but the initial results are encouraging, suggesting a broad spectrum of biological activities that could be harnessed for multiple indications.

Despite these promising findings, challenges remain in the development of N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide as a therapeutic agent. Issues such as selectivity, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-[2-(4-acetylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-chlorobenzamide (CAS: 1025033-27-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and diverse biological activities position it as a valuable candidate for further investigation. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and translating these findings into clinical applications.